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Compound of Interest

Compound Name: 1-Pentadecanol-d31

Cat. No.: B1472713

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Pentadecanol-d31, a deuterated long-
chain fatty alcohol. Given the specialized nature of this isotopically labeled compound, this
document focuses on pathways to procurement through custom synthesis, provides
representative synthetic methodologies, and presents key physicochemical data of its non-
deuterated analogue, 1-Pentadecanol, to serve as a valuable reference.

Supplier and Availability Landscape

Direct, off-the-shelf commercial availability of 1-Pentadecanol-d31 is limited. Researchers
requiring this compound will likely need to engage with companies specializing in custom
isotope labeling and chemical synthesis. These services can synthesize 1-Pentadecanol-d31
to specified purity and isotopic enrichment levels.

Table 1: Potential Custom Synthesis Providers
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Company

Service Highlights

--INVALID-LINK--

Specializes in the custom synthesis of
deuterated chemicals for analytical,
pharmacokinetic, and advanced material

applications.[1]

--INVALID-LINK--

Offers custom stable isotope labeling services,
including deuterium, with technical support

throughout the process.[2]

--INVALID-LINK--

Provides design, preparation, and
characterization of radio- and mass-labeled

compounds, including custom synthesis.[3]

--INVALID-LINK--

Delivers tailored solutions for the synthesis of
deuterated compounds for drug discovery and

development.[4]

--INVALID-LINK--

Offers various isotope labeling services,
including custom carbohydrate and other

molecule labeling.[5]

--INVALID-LINK--

Provides custom organic synthesis services for
stable-labeled compounds, including those with

deuterium.[6]

--INVALID-LINK--

Offers custom synthesis of high-purity
deuterium-labeled compounds for various

research applications.[7]

--INVALID-LINK--

Provides a wide range of stable isotope labeling
services, including custom synthesis of

compounds with deuterium.[8]

--INVALID-LINK--

Delivers rapid and innovative isotopic labeling

services to support drug development programs.

[9]

--INVALID-LINK--

Offers custom synthesis of stable isotope-
labeled compounds, including those with

deuterium, carbon-13, and nitrogen-15.[10][11]
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Physicochemical Properties of 1-Pentadecanol

While specific data for 1-Pentadecanol-d31 is not readily available, the physicochemical
properties of the non-deuterated form, 1-Pentadecanol, provide a close approximation. Isotopic
labeling with deuterium typically has a minimal effect on most bulk physical properties, though
slight differences in density and boiling point may be observed.

Table 2: Physicochemical Data of 1-Pentadecanol

Property Value Reference
Molecular Formula Cis5H320 [12][13]
Molecular Weight 228.41 g/mol [13][14]
Appearance White solid [12][15]
Melting Point 41-44 °C [12][14]
Boiling Point 269-271 °C [12][14]
Density 0.842 kg/L at 40 °C [12]

Flash Point 112 °C (closed cup) [12]

CAS Number 629-76-5 [12][13]

Experimental Protocols: Synthesis of Deuterated
Fatty Alcohols

The synthesis of 1-Pentadecanol-d31 would typically start from a deuterated precursor, such
as deuterated pentadecanoic acid or a shorter-chain deuterated building block that is then
elongated. Below is a representative, generalized workflow for the synthesis of a deuterated
long-chain fatty alcohol.

Representative Synthesis Workflow
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Caption: Generalized workflow for the synthesis of 1-Pentadecanol-d31.

Methodological Details

Starting Material: The synthesis would likely commence with deuterated pentadecanoic acid
(pentadecanoic acid-d30). This precursor can be synthesized via methods such as H/D
exchange on the corresponding non-deuterated fatty acid.

Reduction: The deuterated carboxylic acid is then reduced to the corresponding alcohol. A
common and effective method for this transformation is the use of a strong reducing agent
like lithium aluminum deuteride (LIAID4) in an anhydrous ether solvent (e.g., diethyl ether or
tetrahydrofuran). The use of LiAID4 ensures the introduction of a deuterium atom at the C1
position.

Reaction Conditions: The reaction is typically carried out under an inert atmosphere (e.g.,
nitrogen or argon) to prevent quenching of the highly reactive reducing agent by atmospheric
moisture. The reaction is often initiated at a low temperature (e.g., 0 °C) and then allowed to
warm to room temperature.

Workup: After the reaction is complete, it is carefully quenched with water and/or aqueous
acid to neutralize the excess reducing agent and hydrolyze the resulting aluminum alkoxide
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complex.

 Purification: The crude product is then extracted into an organic solvent, dried, and purified.
Purification is commonly achieved through column chromatography on silica gel to yield the
high-purity 1-Pentadecanol-d31.

o Characterization: The final product's identity and isotopic enrichment are confirmed using
analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (*H NMR
and 2H NMR) and Mass Spectrometry (MS).

Logical Relationship for Procurement

For researchers, the process of acquiring 1-Pentadecanol-d31 follows a logical progression
from identifying the need for a specialized deuterated compound to engaging with a custom
synthesis provider.
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Caption: Decision-making workflow for procuring 1-Pentadecanol-d31.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1472713?utm_src=pdf-body-img
https://www.benchchem.com/product/b1472713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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